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Compound of Interest

Compound Name: 6-Heptyn-1-ol

Cat. No.: B114416

An In-depth Technical Guide to 6-Heptyn-1-ol

This technical guide provides a comprehensive overview of 6-Heptyn-1-ol, including its
nomenclature, chemical and physical properties, and its applications in organic synthesis. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Nomenclature

e IUPAC Name: hept-6-yn-1-ol[1][2]

e Synonyms: 6-Heptyn-1-ol, 7-Hydroxyhept-1-yne, Hept-6-yn-1-ol[2][3][4]

Chemical and Physical Properties

6-Heptyn-1-ol is a colorless to pale yellow liquid.[3] It is an organic compound classified as an
alkynol, containing both a terminal alkyne and a primary alcohol functional group.[3] This dual
functionality makes it a versatile intermediate in organic synthesis.[2][3] It is sparingly soluble in
water but soluble in organic solvents such as chloroform, dichloromethane, and methanol.[2][3]

[5]
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Property Value Reference
CAS Number 63478-76-2 [1]
Molecular Formula C7H120 [1][4]
Molecular Weight 112.17 g/mol [11[2]

Colorless to Light orange to
Appearance o [3]
Yellow clear liquid

Boiling Point 174.3 °C at 760 mmHg [4]
Density 0.894 g/cm3 [4]
Refractive Index 1.452 [4]
Flash Point 92.8 °C [4]
Storage Temperature Store at -20°C [31[4]

Spectroscopic Data

Spectroscopic data for 6-Heptyn-1-ol is available in various databases. This includes 13C
NMR and GC-MS data.[1][6]

Applications in Organic Synthesis

6-Heptyn-1-ol is a valuable building block in organic synthesis.[3] It is frequently used as a
reagent in the preparation of various cyclic compounds.[2][4][5] Its bifunctional nature,
possessing both a nucleophilic hydroxyl group and a terminal alkyne, allows for a wide range of
chemical transformations. It serves as a precursor in the synthesis of more complex molecules,
including pharmaceuticals and biologically active compounds.[3][7]

Experimental Protocols

Detailed, step-by-step experimental protocols for specific reactions involving 6-Heptyn-1-ol are
not readily available in publicly accessible literature. Researchers should refer to specialized
chemical synthesis journals and patents for specific procedural information.
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lllustrative Synthetic Pathway

The following diagram illustrates a general synthetic application of an alkynol like 6-Heptyn-1-
ol, showcasing its utility in the synthesis of a substituted tetrahydrofuran, a common motif in
natural products. This is a representative reaction and not a specific protocol for 6-Heptyn-1-ol.

6-Heptyn-1-ol

eagents

Electrophilic Cyclization
(e.g., I+, Hg2+)

roduct

Substituted Tetrahydrofuran

Click to download full resolution via product page

A general scheme for the electrophilic cyclization of an alkynol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [IUPAC name and synonyms for 6-Heptyn-1-ol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114416#iupac-name-and-synonyms-for-6-heptyn-1-
ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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